Cas no 2649085-46-9 (2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene)
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene
- EN300-1794611
- 2649085-46-9
-
- Inchi: 1S/C10H10FNO/c1-8-2-3-9(6-10(8)11)4-5-12-7-13/h2-3,6H,4-5H2,1H3
- InChI Key: UIZFYPJPNHAYHT-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)CCN=C=O
Computed Properties
- Exact Mass: 179.074642105g/mol
- Monoisotopic Mass: 179.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.4Ų
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1794611-1g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-5g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 5g |
$2650.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-10g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 10g |
$3929.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-0.05g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-0.1g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-0.25g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-0.5g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-1.0g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 1g |
$914.0 | 2023-05-23 | ||
| Enamine | EN300-1794611-2.5g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1794611-5.0g |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene |
2649085-46-9 | 5g |
$2650.0 | 2023-05-23 |
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene
Comprehensive Overview of 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene (CAS No. 2649085-46-9)
2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene (CAS No. 2649085-46-9) is a specialized aromatic compound featuring a unique combination of functional groups, including a fluoro substituent and an isocyanatoethyl moiety. This compound has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced material science due to its versatile reactivity and potential applications. The presence of the isocyanate group makes it a valuable intermediate for the preparation of polyurethanes, coatings, and adhesives, while the fluoro group enhances its stability and bioavailability in drug development.
In recent years, the demand for fluorinated compounds like 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene has surged, driven by their role in the development of next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential to improve the metabolic stability and binding affinity of drug candidates. The compound's CAS No. 2649085-46-9 is frequently searched in academic and industrial databases, reflecting its growing importance in high-performance materials and biomedical applications.
The synthesis of 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene involves multi-step organic reactions, often starting from commercially available precursors. Its isocyanate functionality allows for facile conjugation with amines, alcohols, and other nucleophiles, enabling the creation of diverse derivatives. This reactivity is particularly valuable in the design of targeted drug delivery systems and smart materials, where precise molecular control is essential. The compound's fluoro substituent also contributes to its lipophilicity, making it a candidate for blood-brain barrier penetration studies in neuroscience research.
From an industrial perspective, 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene is gaining traction in the development of eco-friendly coatings and adhesives. With increasing regulatory pressure on volatile organic compounds (VOCs), this compound offers a pathway to low-emission formulations. Its CAS No. 2649085-46-9 is often associated with patents related to sustainable material innovation, aligning with global trends toward green chemistry and circular economy practices.
In the realm of pharmaceutical research, 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene is explored for its potential in cancer therapeutics and central nervous system (CNS) drugs. The fluoro group's ability to modulate electronic effects and hydrogen bonding interactions makes it a key player in structure-activity relationship (SAR) studies. Additionally, its isocyanatoethyl side chain provides a handle for bioconjugation, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies.
As the scientific community continues to investigate 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene, its CAS No. 2649085-46-9 remains a focal point for innovation. Whether in material science, drug discovery, or industrial applications, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and adaptability ensure its relevance in addressing some of the most pressing challenges in modern science and industry.
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